Cas no 1895503-93-1 (3-(2-Chlorophenyl)but-3-en-1-amine)

• Product Name: 3-(2-Chlorophenyl)but-3-en-1-amine
• CAS No: 1895503-93-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 5603647
• PubChem ID: 117269086
• Update Time: 2025-11-01

3-(2-Chlorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1986457
• 3-(2-chlorophenyl)but-3-en-1-amine
• 1895503-93-1
• 3-(2-Chlorophenyl)but-3-en-1-amine

• Inchi： 1S/C10H12ClN/c1-8(6-7-12)9-4-2-3-5-10(9)11/h2-5H,1,6-7,12H2
• InChI Key： QDJLCYQBERCVFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=C)CCN

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(2-Chlorophenyl)but-3-en-1-amine

3-(2-Chlorophenyl)but-3-en-1-amine (CAS No. 1895503-93-1): An Emerging Compound in Pharmaceutical Research

3-(2-Chlorophenyl)but-3-en-1-amine (CAS No. 1895503-93-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 3-(2-Chlorophenyl)but-3-en-1-amine consists of a butenyl chain substituted with a 2-chlorophenyl group and an amino group at the terminal position. This configuration imparts specific physicochemical properties that are crucial for its biological interactions. The presence of the chlorine atom and the double bond in the butenyl chain contribute to its reactivity and stability, making it an interesting target for medicinal chemists.

Recent studies have explored the pharmacological properties of 3-(2-Chlorophenyl)but-3-en-1-amine. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that 3-(2-Chlorophenyl)but-3-en-1-amine could be developed into a new class of antidepressants with improved efficacy and fewer side effects compared to existing drugs.

In addition to its antidepressant properties, 3-(2-Chlorophenyl)but-3-en-1-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results indicate that 3-(2-Chlorophenyl)but-3-en-1-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2-Chlorophenyl)but-3-en-1-amine has also been studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, it has been found to have low toxicity and minimal side effects, making it a promising candidate for clinical trials.

To further validate the therapeutic potential of 3-(2-Chlorophenyl)but-3-en-1-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported. The next phase will focus on larger patient populations to gather more comprehensive data.

Beyond its direct therapeutic applications, 3-(2-Chlorophenyl)but-3-en-1-amine is also being explored as a lead compound for drug discovery. Medicinal chemists are using this molecule as a starting point to develop analogs with enhanced pharmacological properties. By modifying the substituents on the butenyl chain or the phenyl ring, researchers hope to create derivatives with improved potency and selectivity.

In conclusion, 3-(2-Chlorophenyl)but-3-en-1-amine (CAS No. 1895503-93-1) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative treatments in various medical conditions.